Cas no 1202388-64-4 (IAXO-101 (CD14/TLR4 Antagonist) (synthetic))

• Product Name: IAXO-101 (CD14/TLR4 Antagonist) (synthetic)
• CAS No: 1202388-64-4
• MF: C₄₂H₈₄INO₅
• MW: 810.02
• CID: 5090816
• Update Time: 2025-08-04

IAXO-101 (CD14/TLR4 Antagonist) (synthetic) Chemical and Physical Properties

Names and Identifiers

• IAXO-101 (CD14/TLR4 Antagonist) (synthetic)
• IAXO 101
• IAXO101
• IAXO-101

• Inchi： 1S/C42H84NO5.HI/c1-6-8-10-12-14-16-18-20-22-24-26-30-34-46-40-39(44)38(36-43(3,4)37-32-28-29-33-37)48-42(45-5)41(40)47-35-31-27-25-23-21-19-17-15-13-11-9-7-2;/h37-42,44H,6-36H2,1-5H3;1H/q+1;/p-1/t38-,39-,40+,41-,42+;/m1./s1
• InChI Key： BEFLBKFGGQBVHS-MDMJKWFXSA-M
• SMILES： O([C@H]1[C@H](O[C@H](C[N+](C2CCCC2)(C)C)[C@@H](O)[C@@H]1OCCCCCCCCCCCCCC)OC)CCCCCCCCCCCCCC.[I-]

Additional information on IAXO-101 (CD14/TLR4 Antagonist) (synthetic)

Exploring IAXO-101 (CD14/TLR4 Antagonist): A Synthetic Compound with Promising Therapeutic Potential

In the rapidly evolving field of immunology and drug discovery, IAXO-101 (CAS No. 1202388-64-4) has emerged as a synthetic compound of significant interest. As a CD14/TLR4 antagonist, this molecule targets key components of the innate immune system, offering potential therapeutic applications in various inflammatory and autoimmune conditions. Researchers and pharmaceutical developers are increasingly focusing on TLR4 signaling inhibitors like IAXO-101 due to their ability to modulate excessive immune responses while maintaining host defense mechanisms.

The molecular structure of IAXO-101 has been carefully designed to interact with the CD14-TLR4-MD2 complex, a critical pathway in the recognition of pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs). This targeted approach makes IAXO-101 particularly relevant in current research trends exploring precision immunomodulation and next-generation anti-inflammatory agents. With growing interest in alternatives to broad-spectrum immunosuppressants, compounds like IAXO-101 represent a more nuanced approach to immune system regulation.

Recent studies have highlighted the potential of IAXO-101 in addressing conditions characterized by dysregulated TLR4 signaling, such as certain autoimmune disorders, chronic inflammatory diseases, and even some neurodegenerative conditions. The compound's synthetic nature allows for consistent quality and precise pharmacological properties, addressing one of the key challenges in developing reliable immunomodulatory therapies. Pharmaceutical companies are particularly interested in how CD14/TLR4 antagonists might complement existing treatment paradigms.

From a biochemical perspective, IAXO-101 (CAS 1202388-64-4) demonstrates selective binding affinity for its target receptors while showing minimal off-target effects in preclinical studies. This specificity is crucial for developing drugs with improved safety profiles, a major focus in current drug development pipelines. The compound's physicochemical properties have been optimized for potential therapeutic use, balancing factors like solubility, stability, and bioavailability - key considerations that frequently appear in pharmaceutical research queries and drug discovery forums.

The development of IAXO-101 aligns with several trending topics in medical research, including the search for novel anti-inflammatory agents and targeted immunotherapies. As understanding of the TLR4 signaling pathway deepens, compounds like IAXO-101 are becoming valuable tools for both therapeutic development and basic research. Many researchers are investigating whether such TLR4 modulators could help address conditions where current treatments show limited efficacy or significant side effects.

In the context of drug repurposing strategies, IAXO-101 is being examined for potential applications beyond its initial indications. This approach resonates with current interests in cost-effective drug development and accelerated therapeutic discovery. The synthetic nature of IAXO-101 facilitates such investigations by providing a well-characterized compound with known properties, addressing common challenges in translational medicine and preclinical research.

Quality control and characterization of IAXO-101 follow rigorous pharmaceutical standards, with particular attention to analytical method development and stability testing. These aspects are critical for researchers searching for reliable reference compounds and pharmacological tools. The availability of well-documented synthetic protocols for IAXO-101 also supports its use in academic and industrial laboratories investigating innate immunity mechanisms.

As research into IAXO-101 progresses, the compound is generating interest in discussions about personalized medicine approaches to inflammatory diseases. The ability to precisely target specific immune pathways makes CD14/TLR4 antagonists potentially valuable in treatment strategies that account for individual variations in immune system responses. This aligns with growing patient and physician interest in tailored therapeutic solutions for complex conditions.

The development timeline and current status of IAXO-101 reflect important considerations in drug development processes, a topic frequently searched by students and professionals in pharmaceutical sciences. From initial discovery through preclinical evaluation, each stage provides valuable data about the compound's mechanism of action, pharmacokinetics, and potential therapeutic window - information crucial for understanding its place in the evolving landscape of immunomodulatory drugs.

Looking forward, IAXO-101 represents an important example of how targeted synthetic compounds are expanding treatment options in immunology. Its development pathway offers insights into modern pharmaceutical innovation strategies, addressing both scientific and practical challenges in bringing new therapies to market. As research continues, IAXO-101 (CD14/TLR4 Antagonist) may well contribute to advancing our understanding and treatment of complex immune-mediated conditions.